Cas no 1261888-40-7 (3-Chloro-5-(2,4-dimethoxyphenyl)phenol)

• Product Name: 3-Chloro-5-(2,4-dimethoxyphenyl)phenol
• CAS No: 1261888-40-7
• MF: C₁₄H₁₃ClO₃
• MW: 264.704223394394
• MDL: MFCD18315669
• CID: 2761406
• PubChem ID: 53221403
• Update Time: 2025-10-28

3-Chloro-5-(2,4-dimethoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• LAC88840
• 5-Chloro-2',4'-dimethoxy[1,1'-biphenyl]-3-ol
• 3-Chloro-5-(2,4-dimethoxyphenyl)phenol, 95%
• DTXSID50686050
• MFCD18315669
• 1261888-40-7
• 3-CHLORO-5-(2,4-DIMETHOXYPHENYL)PHENOL
• 3-Chloro-5-(2,4-dimethoxyphenyl)phenol

• MDL： MFCD18315669
• Inchi： 1S/C14H13ClO3/c1-17-12-3-4-13(14(8-12)18-2)9-5-10(15)7-11(16)6-9/h3-8,16H,1-2H3
• InChI Key： NJAYWNAXTYOXRJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(=CC=1OC)OC)O

Computed Properties

• Exact Mass: 264.0553220Da
• Monoisotopic Mass: 264.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-Chloro-5-(2,4-dimethoxyphenyl)phenol

Comprehensive Overview of 3-Chloro-5-(2,4-dimethoxyphenyl)phenol (CAS No. 1261888-40-7): Properties, Applications, and Industry Insights

3-Chloro-5-(2,4-dimethoxyphenyl)phenol (CAS No. 1261888-40-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This chlorinated phenol derivative features a 2,4-dimethoxyphenyl substituent, which enhances its reactivity and potential applications. Researchers are increasingly exploring its role as an intermediate in synthesizing bioactive molecules, particularly in drug discovery programs targeting antimicrobial and anti-inflammatory agents.

The compound's molecular structure, characterized by the presence of both chloro and methoxy functional groups, makes it a versatile building block in organic synthesis. Recent studies highlight its potential in developing novel heterocyclic compounds, with particular interest in its use for creating chiral catalysts and ligands for asymmetric synthesis. These applications align with current industry trends toward greener chemistry and more efficient synthetic pathways.

From a physicochemical perspective, 3-Chloro-5-(2,4-dimethoxyphenyl)phenol typically appears as a white to off-white crystalline powder with moderate solubility in organic solvents like dichloromethane and ethyl acetate. Its stability under various conditions makes it suitable for multiple synthetic operations, though proper storage away from light and moisture is recommended to maintain purity. Analytical characterization commonly employs HPLC, GC-MS, and NMR spectroscopy, with the aromatic proton signals between 6.5-7.5 ppm being particularly diagnostic.

In the context of current research trends, this compound has shown promise in medicinal chemistry applications. Several published studies investigate its derivatives as potential kinase inhibitors, addressing the growing demand for targeted therapies in oncology. The dimethoxy substitution pattern is particularly interesting to researchers developing CNS-active compounds, as this moiety often improves blood-brain barrier penetration.

The synthesis of 3-Chloro-5-(2,4-dimethoxyphenyl)phenol typically involves electrophilic aromatic substitution reactions, with careful control of reaction conditions to ensure proper regioselectivity. Recent process optimization efforts focus on catalytic methods to improve yield and reduce waste generation, responding to the pharmaceutical industry's emphasis on green chemistry principles. These developments make the compound increasingly attractive for scale-up production.

Quality control protocols for CAS 1261888-40-7 require stringent monitoring of residual solvents and byproducts. Modern analytical techniques like UPLC-MS enable precise quantification of impurities at levels below 0.1%, meeting the exacting standards of GMP manufacturing. This level of purity control is essential when the compound serves as a pharmaceutical intermediate, where even trace contaminants can affect downstream biological activity.

Market analysts note growing interest in halogenated phenols like this compound, particularly from contract research organizations and custom synthesis providers. The demand stems from both drug discovery programs and materials science applications, where such compounds serve as precursors for advanced polymeric materials with specialized thermal and optical properties. This dual applicability contributes to the compound's commercial viability.

From a safety perspective, standard laboratory precautions apply when handling 3-Chloro-5-(2,4-dimethoxyphenyl)phenol. While not classified as highly hazardous, proper PPE including gloves and eye protection is recommended. Material safety data sheets typically advise working in well-ventilated areas and avoiding dust formation, consistent with general handling practices for fine chemicals.

Looking forward, the scientific community anticipates expanded applications for 1261888-40-7 in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. These emerging fields require precisely functionalized aromatic building blocks, positioning this compound as potentially valuable for next-generation therapeutic modalities. Continued research will likely uncover additional uses in material science and specialty chemical applications.

For researchers sourcing this material, verification of analytical certificates and stability data is crucial, particularly for sensitive applications. Reputable suppliers now provide comprehensive characterization data including HPLC chromatograms and spectroscopic validation, reflecting the compound's growing importance in precision chemical synthesis across multiple disciplines.